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Compound of Interest

Compound Name: Vitamin CK3

Cat. No.: B560541 Get Quote

Application Note

Vitamin K3 (Menadione) is a synthetic naphthoquinone that serves as a precursor to vitamin

K2. In research, it is widely utilized as a tool to induce oxidative stress in cellular models. Its

mechanism of action involves redox cycling, which generates reactive oxygen species (ROS),

leading to cellular damage and, at sufficient concentrations, apoptosis or necrosis.[1] This

property makes it a valuable compound for studying cellular responses to oxidative stress,

evaluating antioxidant efficacy, and investigating cancer cell cytotoxicity. This document

provides a detailed protocol for the preparation of Vitamin K3 solutions for use in various in

vitro assays, ensuring solubility, stability, and appropriate handling for consistent and reliable

experimental outcomes.

Data Presentation
Solubility of Vitamin K3
Vitamin K3 is a lipophilic compound with poor solubility in aqueous solutions.[2] Therefore, a

stock solution is typically prepared in an organic solvent and then diluted to the final working

concentration in the cell culture medium. The final concentration of the organic solvent in the

culture medium should be carefully controlled to minimize solvent-induced cytotoxicity. It is

recommended to keep the final solvent concentration, particularly for DMSO, at or below 0.1-

0.5%.
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Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ~20-125 mg/mL [2][3]

Ethanol ~9-16 mg/mL [4]

Dimethylformamide (DMF) ~30 mg/mL

Water ~0.1 mg/mL (sparingly soluble)

Table 1: Solubility of Vitamin K3 in common laboratory solvents.

Cytotoxic Concentrations of Vitamin K3 in Various Cell
Lines
The cytotoxic effect of Vitamin K3 varies significantly depending on the cell type and the

duration of exposure. The following table summarizes the reported 50% inhibitory concentration

(IC50) or effective concentrations for different cell lines.
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Cell Line
Concentration
Range

Effect Reference

Rat Hepatocellular

Carcinoma (H4IIE)
IC50: 25 µM (24h) Cytotoxicity, Apoptosis

Human Hepatoma

(Hep3B)
IC50: 10 µM (72h) Anti-proliferative

Human

Hepatoblastoma

(HepG2)

IC50: 13.7 µM (24h) Anti-proliferative

Human Pancreatic

Carcinoma (Mia

PaCa-2)

IC50: 6.2 µM Anti-proliferative

Human Leukemia

(Jurkat)
10 µM (24h) Apoptosis

Human Colorectal

Cancer (SW480,

SW620)

Cytotoxic
Suppression of EMT

and Wnt signaling

Neonatal Rat Cardiac

Myocytes
50-200 µM (30 min)

Activation of MAPK

pathways

PC-12 Cells 20 µM
Regulation of ROS

and ERK

Gastric Cancer (AGS) 15 µM G2/M cell cycle arrest

Table 2: Experimentally determined cytotoxic and effective concentrations of Vitamin K3 in

various cell lines.

Experimental Protocols
Materials

Vitamin K3 (Menadione) powder (CAS 58-27-5)
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Dimethyl Sulfoxide (DMSO), cell culture grade

Ethanol (95-100%), sterile

Sterile, light-protecting microcentrifuge tubes or vials

Sterile, pyrogen-free water or phosphate-buffered saline (PBS)

Cell culture medium appropriate for the cell line in use

Sterile serological pipettes and pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of Vitamin K3 Stock Solution in
DMSO
This protocol is suitable for preparing a high-concentration stock solution that can be stored for

an extended period.

Weighing Vitamin K3: In a sterile, light-protected container, accurately weigh the desired

amount of Vitamin K3 powder. For example, to prepare a 100 mM stock solution, weigh

1.722 mg of Vitamin K3 (Molecular Weight: 172.18 g/mol ) for every 100 µL of DMSO.

Dissolving in DMSO: Add the appropriate volume of cell culture-grade DMSO to the weighed

Vitamin K3 powder.

Vortexing: Vortex the solution thoroughly until the Vitamin K3 is completely dissolved. Gentle

warming in a 37°C water bath may aid dissolution but avoid excessive heat.

Sterilization (Optional): If necessary, the stock solution can be filter-sterilized using a 0.22

µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protecting microcentrifuge tubes. Store the aliquots at -20°C for long-term storage (up to

1 year) or at 4°C for short-term storage (up to 1 month). Avoid repeated freeze-thaw cycles.
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Protocol 2: Preparation of Vitamin K3 Stock Solution in
Ethanol
This protocol provides an alternative to DMSO for preparing a stock solution.

Weighing Vitamin K3: Accurately weigh the desired amount of Vitamin K3 powder in a sterile,

light-protected container.

Dissolving in Ethanol: Add the appropriate volume of sterile 95-100% ethanol.

Vortexing: Vortex the solution until the powder is fully dissolved.

Storage: Store the ethanolic stock solution in a tightly sealed, light-protected container at

-20°C.

Protocol 3: Preparation of Working Solution for In Vitro
Assays
This protocol describes the dilution of the stock solution to the final working concentration in the

cell culture medium.

Thawing the Stock Solution: If frozen, thaw an aliquot of the Vitamin K3 stock solution at

room temperature.

Serial Dilution (if necessary): For very low final concentrations, it may be necessary to

perform an intermediate dilution of the stock solution in a sterile solvent (DMSO or ethanol)

or cell culture medium.

Final Dilution in Culture Medium: Directly add the required volume of the stock solution to the

pre-warmed cell culture medium to achieve the desired final concentration. It is crucial to add

the stock solution to the medium and mix immediately to prevent precipitation of the Vitamin

K3. For example, to prepare a 50 µM working solution from a 100 mM stock, add 0.5 µL of

the stock solution to 1 mL of cell culture medium.

Solvent Control: Prepare a vehicle control by adding the same volume of the solvent (e.g.,

DMSO or ethanol) used for the stock solution to an equivalent volume of cell culture medium.

This is essential to account for any effects of the solvent on the cells.
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Immediate Use: It is recommended to use the freshly prepared working solution immediately

for experiments. Aqueous solutions of Vitamin K3 are not stable and should not be stored for

more than a day.

Mandatory Visualization
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Experimental Workflow: Vitamin K3 Solution Preparation
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Caption: Workflow for preparing Vitamin K3 stock and working solutions.
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Vitamin K3 Induced Signaling Pathways
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Caption: Signaling pathways modulated by Vitamin K3 in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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